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Compound of Interest

Compound Name: 4-tert-Butyl-2-nitrophenol

Cat. No.: B1265401 Get Quote

An In-depth Technical Guide to 4-tert-Butyl-2-nitrophenol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical and chemical

properties of 4-tert-Butyl-2-nitrophenol. It includes detailed experimental protocols, tabulated

quantitative data, and visualizations of key workflows to support research and development

activities.

Core Properties of 4-tert-Butyl-2-nitrophenol
4-tert-Butyl-2-nitrophenol, with the CAS number 3279-07-0, is an organic compound

characterized by a phenol ring substituted with a tert-butyl group at position 4 and a nitro group

at position 2.[1][2] Its molecular formula is C₁₀H₁₃NO₃, and it has a molecular weight of 195.22

g/mol .[3] This compound typically appears as a yellow to dark yellow or orange to brown,

hygroscopic oil or semi-solid.[1]

Physical and Chemical Data
The following tables summarize the key quantitative physical and chemical properties of 4-tert-
Butyl-2-nitrophenol.

Table 1: Physical Properties
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Property Value Source

Melting Point 27-29 °C [1][2]

Boiling Point 97 °C at 1 mmHg [1][2]

Density 1.12 g/mL at 25 °C [1][2]

Flash Point 113 °C (closed cup)

Refractive Index 1.55 [2]

Table 2: Chemical and Spectroscopic Data

Property Value Source

Molecular Formula C₁₀H₁₃NO₃ [1][3]

Molecular Weight 195.22 g/mol [3]

pKa 7.37 ± 0.14 (Predicted) [1][2]

Solubility

Sparingly soluble in

Chloroform, slightly soluble in

DMSO and Methanol.[1]

Insoluble in water.[2]

[1][2]

1H NMR Spectrum available [4]

13C NMR Spectrum available [5]

IR Spectrum available [5]

Mass Spectrometry Spectrum available [5]

Table 3: Identifiers
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Identifier Value Source

CAS Number 3279-07-0 [1][2]

EC Number 221-914-8 [2]

PubChem CID 18661 [5]
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Experimental Protocols
Synthesis of 4-tert-Butyl-2-nitrophenol
A common method for the synthesis of 4-tert-Butyl-2-nitrophenol is through the nitration of 4-

tert-butylphenol.[2][6]

Materials:

4-tert-butylphenol

Ethyl acetate

Nitric acid

Water

Sodium nitrite (NaNO₂) (catalytic amount)

1N Hydrochloric acid (HCl)

Magnesium sulfate (MgSO₄)

Procedure:
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Dissolve 30 g (0.2 mole) of commercially available 4-tert-butylphenol in 200 mL of ethyl

acetate in a 600-mL round-bottomed flask equipped with a mechanical stirrer.[6]

Cool the mixture to 0°C.[6]

Add a solution of 13 mL of nitric acid in 13 mL of water dropwise over 10 minutes.[6]

Add a catalytic amount of NaNO₂ to the mixture.[6]

Allow the reaction to proceed for 45 minutes.[6]

Wash the reaction mixture with an excess of 1N HCl.[6]

Separate the organic layer and dry it over MgSO₄.[6]

Remove the solvent under reduced pressure to yield the crude product.[6]
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Synthesis of 4-tert-Butyl-2-nitrophenol

4-tert-butylphenol

Reaction at 0°C for 45 min

Nitric Acid / Water NaNO2 (catalyst) Ethyl Acetate

Wash with 1N HCl

Dry over MgSO4

Solvent Evaporation

4-tert-Butyl-2-nitrophenol

Click to download full resolution via product page

Synthesis workflow for 4-tert-Butyl-2-nitrophenol.

Analytical Methodology: High-Performance Liquid
Chromatography (HPLC)
While a specific protocol for 4-tert-Butyl-2-nitrophenol was not detailed in the search results,

a general reverse-phase HPLC (RP-HPLC) method, similar to that used for other nitrophenols,

can be employed for its quantification and purity assessment.[7]

Instrumentation:
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HPLC system with a pump, injector, and UV-Vis detector.

C18 analytical column.

Mobile Phase (Isocratic Elution):

A mixture of an organic solvent (e.g., methanol or acetonitrile) and an aqueous buffer (e.g.,

citrate or phosphate buffer) is typically used. The exact ratio would need to be optimized. For

related compounds, a mobile phase of methanol and 0.01 M citrate buffer (pH 6.2) in a 47:53

(v/v) ratio has been used.[7]

An ion-pairing agent like tetrabutylammonium bromide (TBAB) may be added to the mobile

phase to improve peak shape and retention.[7]

Procedure:

Sample Preparation: Dissolve a known quantity of the 4-tert-Butyl-2-nitrophenol sample in

the mobile phase or a suitable solvent to a known concentration.

Injection: Inject a fixed volume of the sample solution into the HPLC system.

Separation: The components of the sample are separated on the C18 column based on their

hydrophobicity.

Detection: The eluting components are detected by the UV-Vis detector at a wavelength

where 4-tert-Butyl-2-nitrophenol exhibits strong absorbance (e.g., around 290 nm, which is

used for 4-nitrophenol).[7]

Quantification: The concentration of the analyte can be determined by comparing its peak

area to a calibration curve generated from standards of known concentrations.
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General HPLC Analysis Workflow
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General workflow for HPLC analysis.

Reactivity and Stability
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Acidity: As a phenol, 4-tert-Butyl-2-nitrophenol is a weak organic acid.[8] The presence of

the electron-withdrawing nitro group increases the acidity of the phenolic proton compared to

unsubstituted phenol.

Reactivity: The aromatic ring is activated by the hydroxyl group and deactivated by the nitro

group. It can undergo further electrophilic substitution, though the positions are directed by

the existing substituents. It may be used in the preparation of other compounds, such as (2-

hydroxy-3-nitro-5-tert-butylbenzyl)trimethylammonium iodide.[1][9]

Stability: The compound is reported to be hygroscopic.[1] It is also noted to be sensitive to

light and air, and storage under an inert gas in a cool, dark place is recommended.

Safety Information
Hazard Classifications: It is classified as an irritant to the skin (H315), causes serious eye

irritation (H319), and may cause respiratory irritation (H335).

Signal Word: Warning.

Personal Protective Equipment (PPE): It is recommended to use appropriate personal

protective equipment, including gloves, eye shields, and a dust mask (type N95 or

equivalent).

Storage: It should be stored in a well-ventilated place, with the container kept tightly closed.

Recommended storage temperatures are between 2-8°C or at room temperature in a cool,

dark place.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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